Piroxicam-d3

Specification

• Description: Piroxicam-d3 is intended for use as an internal standard for the quantification of piroxicam by GC- or LC-MS. Piroxicam is a COX inhibitor and non-steroidal anti-inflammatory drug (NSAID) with anti-inflammatory and analgesic properties. It inhibits production of thromboxane B2 (TXB2;) from arachidonic acid in HEL human erythroleukemic cells (IC50 = 0.45 µM), which endogenously express COX-1, as well as inhibits LPS-induced formation of prostaglandin F1α (PGF1α;) from arachidonic acid in Mono-Mac-6 cells (IC50 = 0.77 µM), which endogenously express COX-2.2 Lornoxicam reduces LPS-induced production of nitric oxide and IL-6 in cell-based assays with IC50 values of 240 and ~470 µM, respectively. It reduces carrageenan-induced paw edema in rats when administered at doses of 1, 2.5, and 5 mg/kg. Formulations containing piroxicam have been used in the treatment of pain and inflammation associated with osteoarthritis and rheumatoid arthritis.; Piroxicam-(methyl-d₃), (CAS:942047-64-5) is a high purity veterinary drug standard used for the determination of the active ingredients of the drug in processed food of animal origin.
• CAS No.: 942047-64-5
• Molecular Formula: C15H13N3O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 4-hydroxy-1,1-dioxo-N-pyridin-2-yl-2-(trideuteriomethyl)-1λ6,2-benzothiazine-3-carboxamide
• Standard InChI: InChI=1S/C15H13N3O4S/c1-18-13(15(20)17-12-8-4-5-9-16-12)14(19)10-6-2-3-7-11(10)23(18,21)22/h2-9,19H,1H3,(H,16,17,20)/i1D3
• Standard InChI Key: QYSPLQLAKJAUJT-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1C(=C(C2=CC=CC=C2S1(=O)=O)O)C(=O)NC3=CC=CC=N3
• SMILES: CN1C(=C(C2=CC=CC=C2S1(=O)=O)O)C(=O)NC3=CC=CC=N3
• Canonical SMILES: CN1C(=C(C2=CC=CC=C2S1(=O)=O)O)C(=O)NC3=CC=CC=N3